Cas no 127692-24-4 (Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole],6'-nitro-)

• Product Name: Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole],6'-nitro-
• CAS No: 127692-24-4
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 149359
• PubChem ID: 460741
• Update Time: 2025-04-19

Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole],6'-nitro- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole],6'-nitro-
• 6-nitrospiro[3H-imidazo[2,1-b][1,3]oxazole-2,1'-cyclohexane]
• Spiro(cyclohexane-1,2'(3'H)-imidazo(2,1-b)oxazole), 6'-nitro-
• Spiro[cyclohexane-1,2'(3'H)-imidazo[2,1-b]oxazole], 6'-nitro-
• 6-nitrospiro[3H-imidazo[2,1-b]oxazole-2,1'-cyclohexane]
• DTXSID80155628
• 127692-24-4

• Inchi： 1S/C10H13N3O3/c14-13(15)8-6-12-7-10(16-9(12)11-8)4-2-1-3-5-10/h6H,1-5,7H2
• InChI Key： LWGZQFMDSZYGQM-UHFFFAOYSA-N
• SMILES： O1C2=NC(=CN2CC21CCCCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.09579
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 70.19